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Compound of Interest

Compound Name: Pyralene

Cat. No.: B1238529 Get Quote

Polychlorinated biphenyls are a class of persistent organic pollutants that were widely used in

industrial applications for their insulating and flame-retardant properties. Early toxicity studies

on these compounds, including those marketed as Pyralene, laid the groundwork for

understanding their profound and lasting environmental and health impacts.

Experimental Protocols
Early investigations into PCB toxicity primarily utilized animal models to assess acute, sub-

chronic, and chronic effects. A common experimental approach involved the administration of

specific PCB mixtures, such as Phenoclor DP6, to rodents.

A representative experimental protocol is the study of intestinal transport in mice.[1] In this

model, male and female mice were administered a single dose of the PCB mixture. The

primary endpoint was the measurement of D-glucose absorption using everted whole small

intestine sacs. This in vitro technique allowed for the assessment of nutrient transport across

the intestinal epithelium, providing insights into metabolic disruption.

Experimental Workflow: Intestinal Absorption Study
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Caption: Workflow for assessing intestinal D-glucose absorption in mice following PCB

exposure.

Quantitative Data
The primary quantitative finding from early studies on PCB mixtures like Phenoclor DP6 was a

significant decrease in D-glucose absorption.[1] Specifically, a single dose of 1.0 g/kg body

weight resulted in a notable reduction in the transport of D-glucose across the intestinal wall.

However, at lower single doses of 0.1, 0.25, and 0.50 g/kg body weight, this malabsorption was

not observed after 7 days.[1] The effect of the 1.0 g/kg dose was also found to be time-

dependent, with decreased absorption observed between 3 and 14 days post-administration,

followed by a return to normal levels.[1]

Compound Dose (single) Animal Model
Observation

Period

Effect on D-

glucose

Absorption

Phenoclor DP6 1.0 g/kg Mouse 7 days
Decreased

significantly

Phenoclor DP6
0.1, 0.25, 0.50

g/kg
Mouse 7 days

No significant

change

Phenoclor DP6 1.0 g/kg Mouse 3-14 days Decreased

Phenoclor DP6 1.0 g/kg Mouse >14 days Normal

It is important to note that other PCBs tested did not produce the same effect on glucose

absorption, suggesting that the toxicity could be related to contaminants within the Phenoclor
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DP6 preparation, such as pentodichlorobenzofuran.[1]

Section 2: Pyralene (2H-pyran-6-carbaldehyde)
The chemical entity identified as Pyralene in chemical databases is 2H-pyran-6-carbaldehyde,

with the molecular formula C6H6O2.[2][3] Publicly available, in-depth early toxicity studies

specifically for this compound are not readily found in the initial search results. Its primary

identification is within chemical and supplier databases.[2][3][4] The lack of extensive, publicly

accessible early toxicological data for this specific compound contrasts sharply with the vast

literature on PCBs.

Section 3: Distinguishing from Parylene
It is crucial to distinguish "Pyralene" from "Parylene." Parylene is a polymer, poly-para-

xylylene, used as a conformal coating for its protective properties, particularly in electronics and

medical devices.[5][6] While there are studies on the biocompatibility and potential toxicity of

Parylene coatings, especially in the context of implantable devices, this research is distinct

from the toxicology of PCBs or 2H-pyran-6-carbaldehyde.[7] For instance, research has

investigated the potential for copper ion elution from Parylene-C packaged coils, which is a

question of the coating's integrity and the toxicity of the underlying material rather than the

Parylene itself.[7][8]

Logical Relationship Diagram
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Caption: Clarification of the distinct chemical identities of Pyralene (as PCBs and a pyran

derivative) and Parylene.

In summary, the early toxicity studies associated with the term "Pyralene" predominantly refer

to research on Polychlorinated Biphenyls. These studies were instrumental in identifying the

adverse metabolic effects of this class of compounds. In contrast, specific early toxicity data for

2H-pyran-6-carbaldehyde is not as readily available. The distinction between these substances

and the polymer Parylene is essential for accurate scientific discourse.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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